1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-ol

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C11H9N3OS/c1-7-6-10(15)14(13-7)11-12-8-4-2-3-5-9(8)16-11/h2-6,13H,1H3
• InChI Key: RFCDWGJVSOXPQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N1)C2=NC3=CC=CC=C3S2
• Molecular Formula: C11H9N3OS
• Molecular Weight: 231.28 g/mol

Description

Benzothiazoles are a class of bicyclic compounds with a broad spectrum of biological applications such as neuroprotective effects, antimicrobial activity, antioxidant and radioprotective effects, anticonvulsant activity and antitumor properties.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The molecular structure of benzothiazole compounds can be analyzed using various analytical, physical, and spectroscopic methods such as FT-IR, UV-Vis, 1H and 13C NMR, and MS.

Chemical Reactions Analysis

Benzothiazole compounds can undergo various chemical reactions. For instance, a series of 1,3-benzothiazol-2-yl benzamides were prepared in satisfactory yield and evaluated for their anticonvulsant activity, neurotoxicity, CNS depressant effects study, and other toxicity studies.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole compounds can be analyzed using various methods. For instance, the properties of a compound related to 1,3-benzothiazol-2-yl were analyzed using various analytical, physical, and spectroscopic methods.

Scientific Research Applications

Synthesis of Benzamides

Researchers have used related benzothiazole compounds in the synthesis of new benzamides, which are important for their biological activities. .

Thermolysis Studies

In another study, a compound similar to the one was used in thermolysis studies to understand the process of forming pyrido compounds. .

Creation of Azo Dyes

Benzothiazole derivatives have been used to create heterocyclic azo dyes through a standard diazo-coupling process. .

Anticonvulsant Agents

Some benzothiazole compounds have been evaluated for their potential as anticonvulsant agents. .

Mechanism of Action

The mechanism of action of benzothiazole compounds can vary depending on the specific compound and its biological activity. For example, benzothiazole derivatives have shown potent inhibition against M. tuberculosis.

Safety and Hazards

The safety and hazards of benzothiazole compounds can vary depending on the specific compound. For instance, a safety data sheet for a related compound, 1-(1,3-Benzothiazol-2-yl)-2-bromo-1-ethanone, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation.

Future Directions

Benzothiazole compounds have a wide range of potential applications in the field of medicinal chemistry due to their potent and significant biological activities and great pharmaceutical value. The future development trend and prospect of the synthesis of benzothiazoles are anticipated.